Cas no 2308534-48-5 (1-(piperidin-4-yl)-octahydro-1H-imidazolidino4,5-cpyridin-2-one)

• Product Name: 1-(piperidin-4-yl)-octahydro-1H-imidazolidino4,5-cpyridin-2-one
• CAS No: 2308534-48-5
• MF: C₁₁H₂₀N₄O
• MW: 224.302701950073
• CID: 5655103
• PubChem ID: 165895546
• Update Time: 2025-05-21

1-(piperidin-4-yl)-octahydro-1H-imidazolidino4,5-cpyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 2308534-48-5
• 1-(piperidin-4-yl)-octahydro-1H-imidazolidino[4,5-c]pyridin-2-one
• EN300-27718897
• 1-(piperidin-4-yl)-octahydro-1H-imidazolidino4,5-cpyridin-2-one

• Inchi： 1S/C11H20N4O/c16-11-14-9-7-13-6-3-10(9)15(11)8-1-4-12-5-2-8/h8-10,12-13H,1-7H2,(H,14,16)
• InChI Key： KRDRUGFWUWHHOT-UHFFFAOYSA-N
• SMILES： O=C1NC2CNCCC2N1C1CCNCC1

Computed Properties

• Exact Mass: 224.16371127g/mol
• Monoisotopic Mass: 224.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 56.4Ų

Additional information on 1-(piperidin-4-yl)-octahydro-1H-imidazolidino4,5-cpyridin-2-one

Recent Advances in the Study of 1-(piperidin-4-yl)-octahydro-1H-imidazolidino[4,5-c]pyridin-2-one (CAS: 2308534-48-5)

The compound 1-(piperidin-4-yl)-octahydro-1H-imidazolidino[4,5-c]pyridin-2-one (CAS: 2308534-48-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds with potential pharmacological properties. Its structural framework, which combines a piperidine ring with an imidazolidinone moiety, offers a versatile scaffold for the development of new bioactive molecules. Researchers have explored its utility in targeting various biological pathways, including those involved in neurological disorders and infectious diseases.

One of the most promising aspects of 1-(piperidin-4-yl)-octahydro-1H-imidazolidino[4,5-c]pyridin-2-one is its potential as a modulator of neurotransmitter receptors. Preliminary in vitro studies have demonstrated its affinity for certain G-protein-coupled receptors (GPCRs), suggesting possible applications in the treatment of conditions such as anxiety, depression, and schizophrenia. Further investigations are underway to elucidate its precise mechanism of action and optimize its pharmacological profile.

In addition to its neurological applications, this compound has also shown promise in the field of antimicrobial research. Recent findings indicate that derivatives of 1-(piperidin-4-yl)-octahydro-1H-imidazolidino[4,5-c]pyridin-2-one exhibit activity against a range of bacterial and fungal pathogens. These results underscore the compound's potential as a lead structure for the development of new antimicrobial agents, particularly in the face of rising antibiotic resistance.

The synthesis of 1-(piperidin-4-yl)-octahydro-1H-imidazolidino[4,5-c]pyridin-2-one has been optimized in recent studies, with researchers developing more efficient and scalable routes to its production. Advances in catalytic methods and green chemistry principles have enabled the reduction of reaction times and improved yields, making the compound more accessible for further research and development.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical testing. Ongoing studies are focused on structural modifications to enhance its drug-like properties while retaining its biological activity.

In conclusion, 1-(piperidin-4-yl)-octahydro-1H-imidazolidino[4,5-c]pyridin-2-one represents a compelling area of research in chemical biology and medicinal chemistry. Its diverse biological activities and synthetic versatility make it a valuable candidate for further investigation. Future studies will likely explore its potential in additional therapeutic areas and continue to refine its pharmacological properties for clinical applications.